1-benzyl-3-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)urea
Description
1-benzyl-3-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)urea is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of urea derivatives, which have been extensively studied for their biological activities.
Scientific Research Applications
Synthesis and Evaluation of Antioxidant Activity
Compounds derived from urea, benzaldehyde, and ethyl acetoacetate have been synthesized and evaluated for their antioxidant activity. These studies involve complex reactions to create derivatives with potential antioxidant properties, indicating a research interest in urea-based compounds for exploring their efficacy in neutralizing free radicals (S. George et al., 2010).
Creation of Cyclic Dipeptidyl Ureas
Research involving the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides, a new class of cyclic dipeptidyl ureas, highlights the interest in developing novel compounds that can interact with biological molecules. This area could be relevant for the design of drugs or probes for biochemical studies (M. Sañudo et al., 2006).
Antimicrobial Activity Studies
The synthesis of new hybrid compounds derived from antipyrine, including derivatives related to urea, and their evaluation for antimicrobial activity suggest a potential application of the compound for developing new antimicrobial agents. This research area explores the antimicrobial potential of urea derivatives against various pathogens (S. Demirci, 2016).
Corrosion Inhibition
Studies on the corrosion inhibition performance of 1,3,5-triazinyl urea derivatives for mild steel in acidic solutions show the application of urea derivatives in materials science, particularly in protecting metals from corrosion. This indicates the compound's potential utility in industrial applications where corrosion resistance is critical (B. Mistry et al., 2011).
Synthesis of Novel Heterocycles
Research on the green synthesis of novel heterocycles carrying triazole derivatives of dihydropyrimidine demonstrates the compound's relevance in creating new chemical entities. These entities could be of interest in pharmaceutical research, particularly in the discovery of new therapeutic agents (J. K. Dawle et al., 2012).
properties
IUPAC Name |
1-benzyl-3-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O2/c25-19-12-11-18(17-9-5-2-6-10-17)23-24(19)14-13-21-20(26)22-15-16-7-3-1-4-8-16/h1-12H,13-15H2,(H2,21,22,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPGXCTYZUVYXCW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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